Cas no 81124-45-0 (methyl (2E)-3-(pyridin-2-yl)prop-2-enoate)

• Product Name: methyl (2E)-3-(pyridin-2-yl)prop-2-enoate
• CAS No: 81124-45-0
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 1802778
• PubChem ID: 12523183
• Update Time: 2025-06-08

methyl (2E)-3-(pyridin-2-yl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(2-pyridinyl)-, methyl ester, (E)-
• methyl (2E)-3-(pyridin-2-yl)prop-2-enoate
• methyl (E)-3-pyridin-2-ylprop-2-enoate
• methyl (e)-3-(pyridin-2-yl)-2-propenoate
• EN300-1455873
• BS-51172
• (E)-Methyl 3-(2-Pyridinyl)propenoate
• Methyl (E)-3-(pyridin-2-yl)acrylate
• CPRVUFHSLSLFOF-AATRIKPKSA-N
• 2-Propenoic acid, 3-(2-pyridinyl)-, methyl ester
• Methyl(E)-3-(pyridin-2-yl)acrylate
• MFCD18803084
• 81124-45-0
• 3-(2-Pyridinyl)-2-propenoic acid methyl ester
• 50610-14-5
• Methyl 3-(pyridin-2-yl)acrylate
• (E)-Methyl 3-(pyridin-2-yl)acrylate
• SCHEMBL643378

• Inchi： 1S/C9H9NO2/c1-12-9(11)6-5-8-4-2-3-7-10-8/h2-7H,1H3/b6-5+
• InChI Key： CPRVUFHSLSLFOF-AATRIKPKSA-N
• SMILES： O(C)C(/C=C/C1C=CC=CN=1)=O

Computed Properties

• Exact Mass: 163.063328530g/mol
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on methyl (2E)-3-(pyridin-2-yl)prop-2-enoate

Exploring Methyl (2E)-3-(pyridin-2-yl)prop-2-enoate (CAS No. 81124-45-0): Properties, Applications, and Industry Insights

Methyl (2E)-3-(pyridin-2-yl)prop-2-enoate, with the CAS number 81124-45-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyridine ring and a conjugated prop-2-enoate group, exhibits unique chemical properties that make it valuable for synthesizing bioactive molecules. Its E-configuration (trans) at the double bond further enhances its stability and reactivity in targeted applications.

In recent years, the demand for heterocyclic compounds like methyl (2E)-3-(pyridin-2-yl)prop-2-enoate has surged due to their role in drug discovery. Researchers frequently search for "pyridine derivatives in medicinal chemistry" or "CAS 81124-45-0 applications," reflecting its relevance in developing kinase inhibitors and antimicrobial agents. The compound’s Michael acceptor capability allows it to participate in key reactions, such as nucleophilic additions, which are critical for creating libraries of potential therapeutics.

From an industrial perspective, 81124-45-0 is often discussed alongside "green chemistry" trends. Manufacturers are exploring solvent-free synthesis routes to produce this ester, aligning with global sustainability goals. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, a topic frequently queried in "how to analyze methyl (2E)-3-(pyridin-2-yl)prop-2-enoate" searches. These methods ensure compliance with stringent quality standards required in pharmaceutical intermediates.

The compound’s versatility extends to material science, where its π-conjugated system contributes to organic semiconductors. Queries such as "conductive polymers from pyridine esters" highlight emerging applications in flexible electronics. Additionally, its UV-absorbing properties make it a candidate for light-stabilizing additives, addressing concerns about polymer degradation under environmental stress.

Safety and handling of methyl (2E)-3-(pyridin-2-yl)prop-2-enoate are also common discussion points. While not classified as hazardous under standard regulations, proper storage in anhydrous conditions is recommended to prevent hydrolysis. This aligns with laboratory best practices often searched as "stable storage of CAS 81124-45-0." Suppliers typically provide technical data sheets to guide users, emphasizing transparency in chemical management.

Future research directions for 81124-45-0 may focus on biocatalysis to optimize its production. Enzymatic esterification, for instance, could reduce energy consumption compared to traditional methods—a hotspot in "enzymatic synthesis of pyridine esters" literature. Such innovations would further cement its role in sustainable industrial chemistry while meeting the demands of high-value sectors like precision agriculture and biopharmaceuticals.